cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate

• IUPAC Name: cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C20H20ClNO3/c21-16-6-4-5-15(13-16)19(23)22-17-11-9-14(10-12-17)20(24)25-18-7-2-1-3-8-18/h4-6,9-13,18H,1-3,7-8H2,(H,22,23)
• InChI Key: CJPNYXXAQYWMMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol

Description

Cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate, also known as CCBA, is a chemical compound that has been studied extensively for its potential applications in scientific research. CCBA is a member of the benzoate ester family and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate is not fully understood. However, it has been suggested that cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate exerts its effects by inhibiting the activity of various enzymes and signaling pathways. cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has been shown to inhibit the production of inflammatory cytokines and reactive oxygen species. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has also been shown to improve vascular function and reduce blood pressure. Additionally, cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

Cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and minimal side effects. However, cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has some limitations for use in lab experiments. It is a relatively new compound and limited information is available on its potential interactions with other compounds or its long-term effects.

Future Directions

There are several future directions for research on cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate. One area of research could focus on the development of new synthesis methods for cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate that are more efficient and cost-effective. Another area of research could focus on the identification of specific signaling pathways and enzymes that are targeted by cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate. Additionally, further research could explore the potential use of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate in the treatment of various diseases, including cancer, cardiovascular disease, and neurological disorders.
Conclusion:
In conclusion, cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate is a chemical compound that has been studied extensively for its potential applications in scientific research. It is synthesized through a multistep process and has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has several advantages for use in lab experiments, but also has some limitations. Further research is needed to fully understand the mechanism of action of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate involves several steps, including the reaction of 3-chlorobenzoic acid with cyclohexylamine to form 3-chlorobenzoyl cyclohexylamine. This intermediate is then reacted with 4-nitrobenzoic acid to form 4-nitrobenzoyl cyclohexylamine. Finally, reduction of the nitro group to an amino group results in the formation of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate. The synthesis of cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate can be optimized by adjusting reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

Cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. cyclohexyl 4-[(3-chlorobenzoyl)amino]benzoate has been used in studies related to cancer, cardiovascular disease, and neurological disorders. It has also been studied as a potential drug candidate for the treatment of various diseases.